Cas no 108997-61-1 ((2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid)

(2R)-2-Acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid is a chiral cysteine derivative featuring a reactive allyl disulfide moiety. This compound is of interest in peptide and protein chemistry due to its ability to participate in thiol-disulfide exchange reactions, enabling selective modifications or crosslinking under mild conditions. The (R)-configuration ensures stereochemical precision, making it valuable for applications requiring enantiomeric purity. Its allyl disulfide group offers versatility in conjugation strategies, particularly for site-specific labeling or bioconjugation. The acetamido group enhances stability while maintaining compatibility with standard synthetic protocols. This derivative is useful in biochemical research, particularly for studying protein interactions or designing controlled-release systems. Its balanced reactivity and stability make it a practical choice for tailored molecular assemblies.
(2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid structure
108997-61-1 structure
Product Name:(2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid
CAS No:108997-61-1
MF:C8H13NO3S2
MW:235.323719739914
CID:5969335
PubChem ID:71610916
Update Time:2025-06-10

(2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid
    • SCHEMBL2223617
    • 108997-61-1
    • EN300-28276096
    • Inchi: 1S/C8H13NO3S2/c1-3-4-13-14-5-7(8(11)12)9-6(2)10/h3,7H,1,4-5H2,2H3,(H,9,10)(H,11,12)/t7-/m0/s1
    • InChI Key: KWNVOAGGHORSLF-ZETCQYMHSA-N
    • SMILES: S(C[C@@H](C(=O)O)NC(C)=O)SCC=C

Computed Properties

  • Exact Mass: 235.03368562g/mol
  • Monoisotopic Mass: 235.03368562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 117Ų

(2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid Pricemore >>

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Additional information on (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid

Compound CAS No. 108997-61-1: (2R)-2-Acetamido-3-(Prop-2-en-1-yldisulfanyl)Propanoic Acid

The compound with CAS No. 108997-61-1, known as (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid, is a biologically active molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable subject for further research.

Structural Analysis and Synthesis

The molecular structure of (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid is characterized by a chiral center at the second carbon atom, which is attached to an acetamido group and a disulfanyl substituent. The presence of the propenyl group introduces flexibility and reactivity, making this compound amenable to various chemical transformations. Researchers have developed efficient synthesis methods, including multi-step reactions involving nucleophilic substitutions and oxidations, to produce this compound in high yields.

Biological Activity and Applications

Recent investigations into the biological activity of (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid have revealed its potential as a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its therapeutic potential in conditions such as arthritis and neurodegenerative diseases. Furthermore, preclinical trials have shown that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

Mechanistic Insights

The mechanism of action of (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid involves its interaction with sulfur-containing biomolecules, such as glutathione and cysteine residues in proteins. This interaction facilitates the formation of disulfide bonds, which are critical for maintaining the stability and functionality of cellular proteins. By modulating these interactions, the compound can influence cellular redox balance and proteostasis, providing a novel avenue for therapeutic intervention.

Future Directions

As research on (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid continues to advance, there is growing interest in exploring its potential as a lead compound for drug discovery. Ongoing studies aim to optimize its pharmacokinetic properties, enhance its bioavailability, and evaluate its safety profile in animal models. Additionally, researchers are investigating the use of this compound in combination therapies to maximize its therapeutic efficacy while minimizing adverse effects.

In conclusion, (2R)-2-acetamido-3-(prop-2-en-1-yldisulfanyl)propanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound holds the promise of becoming an important component of future therapeutic strategies.

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